Cas no 2171360-24-8 (2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-4-yl}acetic acid)

• Product Name: 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-4-yl}acetic acid
• CAS No: 2171360-24-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6206626
• PubChem ID: 165503856
• Update Time: 2025-10-20

2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-4-yl}acetic acid
• 2-{1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]piperidin-4-yl}acetic acid
• 2171360-24-8
• EN300-1482452

• Inchi： 1S/C28H34N2O5/c1-3-18(2)26(27(33)30-14-12-19(13-15-30)16-25(31)32)29-28(34)35-17-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,18-19,24,26H,3,12-17H2,1-2H3,(H,29,34)(H,31,32)/t18?,26-/m0/s1
• InChI Key： KULCODYMTXWBGT-IHZSNKTASA-N
• SMILES： O=C([C@H](C(C)CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CC(=O)O)CC1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-4-yl}acetic acid

Comprehensive Overview of 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-4-yl}acetic acid (CAS No. 2171360-24-8)

The compound 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-4-yl}acetic acid (CAS No. 2171360-24-8) is a highly specialized peptide derivative with significant applications in pharmaceutical research and organic synthesis. Its complex structure, featuring a piperidine core and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of bioactive molecules and drug candidates. Researchers and chemists frequently seek this compound for its role in solid-phase peptide synthesis (SPPS), a technique widely used in modern drug discovery.

In recent years, the demand for Fmoc-protected amino acids and their derivatives has surged due to advancements in peptide-based therapeutics. The 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-4-yl}acetic acid is particularly notable for its compatibility with automated peptide synthesizers, a topic frequently searched by researchers optimizing high-throughput screening protocols. Its CAS No. 2171360-24-8 is often queried in databases like PubChem and SciFinder, reflecting its importance in chemical libraries.

The compound’s stereochemistry, indicated by the (2S) configuration, is critical for its biological activity. This aligns with growing interest in chiral synthesis, a hot topic in medicinal chemistry forums. Users often search for "Fmoc-protected chiral building blocks" or "piperidine derivatives in drug design," highlighting the relevance of this molecule. Additionally, its carboxylic acid functionality enables further derivatization, making it a versatile tool for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group is a cornerstone of peptide protection strategies. Its stability under basic conditions and ease of removal under mild acidic conditions are frequently discussed in organic chemistry communities. The compound’s CAS No. 2171360-24-8 is also associated with queries about "green chemistry alternatives" for peptide synthesis, reflecting industry trends toward sustainable methodologies.

In summary, 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-4-yl}acetic acid (CAS No. 2171360-24-8) is a pivotal compound bridging peptide chemistry and drug development. Its unique properties cater to both academic and industrial research, addressing contemporary challenges in bioconjugation and targeted drug delivery. As the scientific community continues to explore precision medicine, this molecule remains a key player in innovative therapeutic design.